Cas no 1806986-92-4 (6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde
• CAS No: 1806986-92-4
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4873154
• Update Time: 2025-06-08

6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F2N2O2/c9-7(10)6-4(3-13)1-5(2-11)12-8(6)14/h1,3,7H,(H,12,14)
• InChI Key： LYUGITUBDGRTAD-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C#N)=CC=1C=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: -0.1
• Topological Polar Surface Area: 70

Additional information on 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

Introduction to 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1806986-92-4)

6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806986-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde incorporates several key functional groups, including a cyano group, a difluoromethyl group, and a hydroxyl group, all of which contribute to its distinct reactivity and potential applications. The presence of these groups not only enhances its utility as a synthetic building block but also opens up possibilities for its incorporation into more complex molecular architectures designed for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde stands out among these derivatives due to its structural complexity and the presence of multiple functional moieties that can be modified or exploited for specific biological targets.

One of the most compelling aspects of 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde is its role as a precursor in the synthesis of more complex pharmacophores. The aldehyde functionality at the 4-position provides a reactive site for further chemical transformations, such as condensation reactions with various nucleophiles to form amides, imines, or other heterocyclic structures. This versatility makes it an attractive candidate for drug discovery programs aimed at identifying new therapeutic agents.

The difluoromethyl group is particularly noteworthy in medicinal chemistry due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluoro-substituted compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and altered pharmacological profiles. The incorporation of a difluoromethyl group into 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde thus holds promise for generating derivatives with enhanced biological activity and therapeutic efficacy.

Furthermore, the cyano group present in the molecule can serve as a handle for further functionalization. It can be reduced to an amine or converted into other nitrogen-containing functionalities, expanding the synthetic possibilities for this compound. The hydroxyl group also contributes to the reactivity of the molecule, allowing for various derivatization strategies such as etherification or esterification.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of the potential biological activities of 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde. These studies have suggested that derivatives of this compound may exhibit inhibitory effects against certain enzymes and receptors implicated in various diseases. For instance, modifications targeting the aldehyde or hydroxyl groups could lead to compounds with anti-inflammatory, antiviral, or anticancer properties.

The synthesis of 6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridine precursors followed by functional group transformations such as cyanation and fluorination. The use of advanced catalytic systems and green chemistry principles has also been explored to improve the sustainability and efficiency of these synthetic processes.

In conclusion,6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1806986-92-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it a valuable building block for designing novel bioactive molecules with potential therapeutic applications. As research in this area continues to evolve,6-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.